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Compound of Interest

Compound Name: Dasabuvir sodium

Cat. No.: B3214004

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the recommended storage
conditions for Dasabuvir sodium powder, alongside detailed protocols for stability
assessment. The information is intended to ensure the integrity and quality of the compound for
research and development purposes.

Recommended Storage Conditions

Dasabuvir sodium monohydrate in its powdered form requires specific storage conditions to
maintain its stability and purity over time. Based on supplier recommendations and stability
data, the following conditions are advised:

Short-Term Storage Long-Term Storage L
Parameter Shipping
(Days to Weeks) (Months to Years)

Ambient Temperature

Temperature 0-4°C -20 °C (stable for a few
weeks)
o Store in a dry Store in a dry
Humidity ) ) N/A
environment environment
Light Protect from light Protect from light N/A

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3214004?utm_src=pdf-interest
https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3214004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Key Recommendations:

o Always store Dasabuvir sodium powder in a tightly sealed container to prevent moisture
uptake.

o For long-term storage, use of a desiccator within the refrigerated or frozen environment is
recommended.

e The compound should be stored in a dark place or in an amber vial to prevent
photodegradation.

Stability Profile of Dasabuvir Sodium Powder

Forced degradation studies have been conducted to determine the intrinsic stability of
Dasabuvir. These studies expose the drug substance to various stress conditions to identify
potential degradation pathways and products.

Summary of Forced Degradation Studies

Dasabuvir sodium powder has been found to be largely stable under several stress
conditions, with a notable susceptibility to alkaline hydrolysis.

Stress Condition Reagents and Conditions Observation
Acidic Hydrolysis 1M HCl at 80°C Stable
Neutral Hydrolysis Water at 80°C Stable

Degradation observed with the
Alkaline Hydrolysis 1M NH4OH at 80°C formation of two degradation
products (DP1 and DP2).[1]

Oxidative Degradation 3% H20:2 at room temperature Stable

Thermal Degradation Solid state at 80°C Stable

) ] Exposed to light source (ICH
Photolytic Degradation ) Stable
Q1B option 2)
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Alkaline Degradation Pathway

Under alkaline conditions, Dasabuvir undergoes hydrolysis, leading to the formation of two
primary degradation products. Researchers should be aware of this instability when working
with Dasabuvir in basic solutions.[1]

Alkaline Hydrolysis Degradation Product 1 (DP1)

Alkaline Hydrolysis -

Dasabuvir

Click to download full resolution via product page

Alkaline degradation pathway of Dasabuuvir.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the stability of
Dasabuvir sodium powder.

Protocol for Forced Degradation Studies

This protocol outlines the steps to perform forced degradation studies on Dasabuvir sodium
powder to assess its stability under various stress conditions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scielo.br/j/bjps/a/4BwKG6gD9g6DxzDsfj8H6hK/?format=pdf&lang=en
https://www.benchchem.com/product/b3214004?utm_src=pdf-body-img
https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3214004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

Prepare stock solution of
Dasabuvir sodium powder

Stre% Conditions

Y Y Y Y
Acidic Alkaline Neutral Oxidative Thermal Photolytic
(1M HCI, 80°C) (1M NH4OH, 80°C) (Water, 80°C) (3% H202, RT) (Solid, 80°C) (ICH Q1B)

Analysis

Analyze samples by
stability-indicating HPLC-DAD

\A /
AA

Y

Characterize degradation products
(e.g., LC-MS/MS)

Click to download full resolution via product page

Workflow for forced degradation studies of Dasabuvir.

Materials:

o Dasabuvir sodium powder

e Hydrochloric acid (HCI), 1M

o Ammonium hydroxide (NH4OH), 1M

e Hydrogen peroxide (H202), 3%

e Deionized water

» HPLC-grade solvents (e.g., acetonitrile, formic acid)
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Heating block or water bath

Photostability chamber

HPLC-DAD system

LC-MS/MS system (for characterization)
Procedure:

e Sample Preparation: Prepare a stock solution of Dasabuvir sodium powder in a suitable
solvent (e.g., a mixture of formic acid and acetonitrile).

e Stress Conditions:

o Acidic Hydrolysis: Mix the stock solution with 1M HCI and heat at 80°C for a specified
period (e.g., 7 days).

o Alkaline Hydrolysis: Mix the stock solution with 1M NH4OH and heat at 80°C for a
specified period (e.g., 7 days).[1]

o Neutral Hydrolysis: Mix the stock solution with deionized water and heat at 80°C for a
specified period (e.g., 7 days).

o Oxidative Degradation: Mix the stock solution with 3% H202 and keep at room
temperature for a specified period (e.g., 7 days).

o Thermal Degradation: Place the solid Dasabuvir sodium powder in an oven at 80°C for a
specified period (e.g., 7 days).

o Photolytic Degradation: Expose the solid powder to a light source as per ICH Q1B
guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an
integrated near ultraviolet energy of not less than 200 watt hours/square meter).

e Sample Analysis:

o At specified time points, withdraw samples from each stress condition.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.scielo.br/j/bjps/a/4BwKG6gD9g6DxzDsfj8H6hK/?format=pdf&lang=en
https://www.benchchem.com/product/b3214004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3214004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Neutralize the acidic and alkaline samples.
o Dilute all samples to a suitable concentration for HPLC analysis.

o Analyze the samples using a validated stability-indicating HPLC-DAD method.

e Data Evaluation:

o Calculate the percentage of Dasabuvir remaining and the percentage of each degradation
product formed.

o Characterize the structure of any significant degradation products using a technique such
as LC-MS/MS.

Stability-Indicating HPLC-DAD Method

The following HPLC method has been validated for the simultaneous determination of
Dasabuvir and its alkaline degradation products.[1]

Chromatographic Conditions:

Column: Symmetry® C18 (4.6 X 75 mm, 3.5 pum)

Mobile Phase: Isocratic elution of 0.1% formic acid and acetonitrile (55:45, v/v)

Flow Rate: 1 mL/min

Detection Wavelength: 244 nm

Injection Volume: 10 pL

Column Temperature: 30°C

Method Validation: This method should be validated for selectivity, linearity, limit of detection
(LOD), limit of quantification (LOQ), accuracy, precision, and robustness according to ICH
guidelines.

Handling and Safety Precautions
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When handling Dasabuvir sodium powder, it is important to follow standard laboratory safety
procedures:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Refer to the Safety Data Sheet (SDS) for complete safety information.

By adhering to these storage, handling, and testing protocols, researchers can ensure the
quality and integrity of Dasabuvir sodium powder for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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